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Introduction

26RFa, also known as pyroglutamylated RFamide peptide (QRFP), is a neuropeptide
belonging to the RFamide peptide family.[1][2] It was identified as the endogenous ligand for
the G protein-coupled receptor GPR103 (also known as QRFPR).[1][3][4] The primary structure
of 26RFa is highly conserved across vertebrate evolution, suggesting it plays a crucial role in
regulating vital physiological functions.[4] In the brain, 26RFa and its receptor, GPR103, are
predominantly expressed in hypothalamic nuclei, such as the ventromedial hypothalamic
nucleus (VMN) and the lateral hypothalamic area (LHA), which are key regions involved in the
control of energy balance and food intake.[4][5][6][7] Intracerebroventricular (ICV)
administration of 26RFa has been consistently shown to be a potent stimulator of food
consumption, highlighting its significant role as an orexigenic peptide.[2][6][7][8] This technical
guide provides an in-depth overview of the orexigenic effects of centrally administered 26RFa,
detailing the experimental protocols, quantitative outcomes, and underlying signaling pathways
for researchers and drug development professionals.

Quantitative Data on Orexigenic Effects
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The orexigenic activity of 26RFa following intracerebroventricular (ICV) injection has been
quantified in various rodent models. The tables below summarize the dose-dependent effects
on food intake at different time points.

Table 1: Effect of ICV 26RFa on Food Intake in Mice

. .. Cumulative Food
Time Post-Injection
Dose (ug) Intake (g) vs. Reference

(hours) .
Vehicle

Slight, non-significant

0.01 (10 ng) 2 , [7]
InCrease
0.1 (100 ng) 0.5 ~0.25gvs. ~0.05¢g [7]
0.1 (100 ng) 1 ~0.4gvs.~0.1g [7]
0.1 (100 ng) 2 ~0.5gvs. ~0.15 g [7]
1.0 (1000 ng) 0.5 ~0.35gvs. ~0.05¢ [7]
1.0 (1000 ng) 1 ~0.6gvs.~0.1g [7]
1.0 (1000 ng) 2 ~0.8gvs. ~0.15 g [7]
5 1 ~0.8gvs.~0.1g [8]
5 2 ~1.2gvs.~0.2g [8]
5 4 ~1.49gvs.~0.3g [8]
5 24 ~3.8gvs.~3.2¢g [8]

Data are approximated from graphical representations in the cited literature. Experiments were
typically performed in partially food-deprived mice.[7][8]

Table 2: Effect of ICV 43RFa (QRFP) on Food Intake in Mice
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. .. Cumulative Food
Time Post-Injection

Dose (ug) (hours) i;\t:!((al (g) vs. Reference
ehicle
5 1 ~0.6gvs.~0.1g [8]
5 2 ~0.8gvs.~0.2g [8]
10 1 ~0.9gvs.~0.1g [8]
10 2 ~1.4gvs.~0.2g [8]
10 4 ~1.6gvs.~0.3g [8]
10 24 ~4.0gvs.~3.2¢g [8]

43RFa (QRFP) is the N-terminally extended form of 26RFa.[2] Data are approximated from
graphical representations in the cited literature.[3]

Experimental Protocols
Intracerebroventricular (ICV) Cannulation and Injection

This protocol describes the surgical implantation of a guide cannula for direct administration of
substances into the lateral ventricle of a rodent brain.

Materials:

Stereotaxic apparatus

» Anesthesia system (e.g., isoflurane)

e Heating pad

o Surgical tools (scalpel, forceps, hemostats)
o Skull drill

e Guide cannula and dummy cannula

e Dental cement and skull screws
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« Injection syringe (e.g., Hamilton syringe) connected to an internal cannula via PE tubing
o 26RFa peptide dissolved in sterile saline or artificial cerebrospinal fluid (aCSF)
Procedure:

o Anesthesia and Preparation: Anesthetize the animal (e.g., mouse or rat) using isoflurane and
place it in the stereotaxic frame.[9] Maintain body temperature with a heating pad. Shave the
scalp and sterilize the area with an antiseptic solution.

e Surgical Incision: Make a midline incision on the scalp to expose the skull. Clean the skull
surface with hydrogen peroxide to visualize the cranial sutures, particularly bregma and
lambda.[9][10]

e Cannula Implantation:

o lIdentify the target coordinates for the lateral ventricle relative to bregma. For mice, typical
coordinates are: Anterior/Posterior: -0.5 mm, Medial/Lateral: £1.0 mm, Dorsal/Ventral: -2.5
mm.[9][10] These coordinates may require adjustment based on the specific strain and
age of the animal.

o Drill a small hole through the skull at the target coordinates. Anchor one or more stainless
steel screws to the skull to help secure the dental cement.

o Slowly lower the guide cannula through the burr hole to the target ventral depth.

o Secure the cannula to the skull and anchor screws using dental cement.

[¢]

Insert a dummy cannula into the guide cannula to prevent blockage.

o Post-Operative Care and Recovery: Suture the scalp incision.[10] Administer analgesics as
required and allow the animal to recover for at least one week before experimentation.

e ICV Injection:

o Gently restrain the conscious animal and remove the dummy cannula.
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o Insert the internal cannula (which extends slightly beyond the guide cannula) connected to
the injection syringe.

o Infuse the desired volume of 26RFa solution (typically 1-5 uL) over a period of 1-2 minutes
to avoid a rapid increase in intracranial pressure.[10]

o Leave the injector in place for an additional minute to allow for diffusion before replacing
the dummy cannula.[10]

Measurement of Food Intake

This protocol details the manual measurement of food consumption following ICV injection.
Materials:

« Individually housed animal cages

e Pre-weighed standard or high-fat chow

» Balance with a precision of at least 0.01 g

Procedure:

Acclimation: House animals individually for several days before the experiment to acclimate
them to the cages and monitoring procedures.

« Fasting (Optional): In many protocols, animals are food-deprived for a set period (e.g., 16-18
hours) before injection to reduce variability and potentiate the orexigenic effect.[2][7][11]

» Baseline Measurement: Before the ICV injection, provide a pre-weighed amount of food in
the cage.

o Post-Injection Measurement: Immediately after the injection, return the animal to its home
cage with the pre-weighed food.[12]

o Data Collection: At specified time points (e.g., 30 min, 1, 2, 4, 9, and 24 hours), remove the
food hopper and weigh it.[12][13] Account for any spillage by weighing the spilled food
collected from the cage bedding.
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» Calculation: Calculate the cumulative food intake at each time point by subtracting the final
weight of the food (hopper + spillage) from the initial weight. Food intake is often normalized
to the animal's body weight.[12]

Hypothalamic Explant Culture and Neuropeptide
Release Assay

This protocol is used to measure the effect of 26RFa on the release of other neuropeptides,
such as NPY and a-MSH, from hypothalamic tissue in vitro.[14]

Materials:

Freshly dissected rat hypothalami

Incubation medium (e.g., aCSF)

26RFa, leptin, and/or receptor antagonists

Radioimmunoassay (RIA) kits for NPY and a-MSH

Procedure:

Tissue Preparation: Rapidly decapitate the animal and dissect the ventral hypothalamus.

Incubation: Place the hypothalamic explants in a survival medium. Add test substances (e.g.,
350 pmol of 26RFa) to the medium.[14]

Sample Collection: After a set incubation period, collect the medium.

Quantification: Measure the concentration of NPY and a-MSH in the collected medium using
specific RIA kits.[14]

Signaling Pathways and Mechanisms of Action
GPR103 Receptor Signaling

26RFa exerts its effects by binding to its cognate receptor, GPR103. Functional assays in
transfected cell lines (CHO or HEK293) have shown that GPR103 activation is coupled to both
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Gi/o and Gq signaling pathways.[4] This dual coupling leads to the inhibition of adenylyl
cyclase, resulting in decreased cyclic AMP (cAMP) production, and the activation of
phospholipase C, which triggers intracellular calcium mobilization.[4]

Cell Membrane Intracellular Signaling
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Click to download full resolution via product page

GPR103 receptor signaling cascade.

Hypothalamic Neuronal Circuitry

The orexigenic action of 26RFa is primarily mediated through the modulation of the key
appetite-regulating neurons in the arcuate nucleus (Arc) of the hypothalamus: the
Neuropeptide Y (NPY) / Agouti-related peptide (AgRP) neurons and the Pro-opiomelanocortin
(POMC) neurons.[2][4][14]

Studies have shown that ICV injection of 26RFa stimulates NPY expression and release while
decreasing POMC expression and the release of its anorexigenic cleavage product, a-
melanocyte-stimulating hormone (a-MSH).[14] In situ hybridization has revealed that the
GPR103 receptor is expressed on NPY neurons but not on POMC neurons.[14]

This leads to a model where 26RFa directly activates NPY neurons. The subsequently
released NPY acts on Y1 and Y5 receptors located on the adjacent POMC neurons, leading to
their inhibition.[2][14] The suppression of the POMC system reduces the release of a-MSH, a
potent anorexigenic signal, thereby resulting in a powerful stimulation of food intake.[14] This
mechanism is further supported by findings that the orexigenic effect of 26RFa is abolished by
the central administration of NPY Y1 and Y5 receptor antagonists.[2][14]
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26RFa's modulation of hypothalamic feeding circuits.

Conclusion

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b14790383/docs?utm_src=pdf-body-img#the-orexigenic-effects-of-26rfa-intracerebroventricular-injection-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14790383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The central administration of the neuropeptide 26RFa consistently and potently stimulates food
intake in rodents. This orexigenic effect is dose-dependent and mediated by the activation of its
receptor, GPR103, which is coupled to Gi/o and Gq signaling pathways. The primary
mechanism of action within the hypothalamus involves the direct stimulation of NPY/AgRP
neurons in the arcuate nucleus, which in turn inhibit adjacent POMC neurons, leading to a
reduction in anorexigenic a-MSH signaling. The robust nature of this effect, particularly in
states of energy deficit or in models of obesity, positions the 26RFa/GPR103 system as a
critical regulator of energy homeostasis and a potential therapeutic target for modulating
appetite and treating metabolic disorders.[2][6]

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.

References

1. jme.bioscientifica.com [jme.bioscientifica.com]

2. The Neuropeptide 26RFa (QRFP) and Its Role in the Regulation of Energy Homeostasis:
A Mini-Review - PMC [pmc.ncbi.nim.nih.gov]

¢ 3. 26RFa, a novel orexigenic neuropeptide, inhibits insulin secretion in the rat pancreas -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 4. karger.com [karger.com]

e 5. Novel role of 26RFa, a hypothalamic RFamide orexigenic peptide, as putative regulator of
the gonadotropic axis - PMC [pmc.ncbi.nlm.nih.gov]

e 6. researchgate.net [researchgate.net]

e 7. ldentification of 26RFa, a hypothalamic neuropeptide of the RFamide peptide family with
orexigenic activity - PMC [pmc.ncbi.nim.nih.gov]

¢ 8. The hypothalamic RFamide, QRFP, increases feeding and locomotor activity: The role of
Gprl103 and orexin receptors - PMC [pmc.ncbi.nlm.nih.gov]

¢ 9. alzet.com [alzet.com]

¢ 10. youtube.com [youtube.com]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5126098/
https://www.researchgate.net/publication/379740048_The_26RFa_QRFPGPR103_neuropeptidergic_system_A_key_regulator_of_energy_and_glucose_metabolism
https://www.benchchem.com/product/b14790383?utm_src=pdf-custom-synthesis#bc-rfq
https://jme.bioscientifica.com/downloadpdf/journals/jme/52/3/T119.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5126098/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5126098/
https://pubmed.ncbi.nlm.nih.gov/16777265/
https://pubmed.ncbi.nlm.nih.gov/16777265/
https://karger.com/nen/article/115/2/111/902875/The-26RFa-QRFP-GPR103-Neuropeptidergic-System-A
https://pmc.ncbi.nlm.nih.gov/articles/PMC1779712/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1779712/
https://www.researchgate.net/publication/379740048_The_26RFa_QRFPGPR103_neuropeptidergic_system_A_key_regulator_of_energy_and_glucose_metabolism
https://pmc.ncbi.nlm.nih.gov/articles/PMC299975/
https://pmc.ncbi.nlm.nih.gov/articles/PMC299975/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9576062/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9576062/
https://www.alzet.com/wp-content/uploads/2019/06/ICV_JoVE_Protocol.pdf
https://www.youtube.com/watch?v=PkL2CnVV8KY
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14790383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 11. Intracerebroventricular acute and chronic administration of obestatin minimally affect
food intake but not weight gain in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

o 12. Effect of intracerebroventricular (ICV) injection of adrenomedullin and its interaction with
NPY and CCK pathways on food intake regulation in neonatal layer-type chicks - PMC
[pmc.ncbi.nlm.nih.gov]

o 13. Activation of brain somatostatin2 receptors stimulates feeding in mice: analysis of food
intake microstructure - PMC [pmc.ncbi.nlm.nih.gov]

e 14. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [The Orexigenic Effects of 26RFa Intracerebroventricular
Injection: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14790383/docs#the-orexigenic-effects-of-26rfa-
intracerebroventricular-injection-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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